molecular formula C20H31N3O3 B7912976 3-{[((S)-2-Amino-propionyl)-isopropyl-amino]-methyl}-piperidine-1-carboxylic acid benzyl ester

3-{[((S)-2-Amino-propionyl)-isopropyl-amino]-methyl}-piperidine-1-carboxylic acid benzyl ester

Cat. No.: B7912976
M. Wt: 361.5 g/mol
InChI Key: KPHGTGDDSUTSEG-ATNAJCNCSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

Chemical Identity: The compound 3-{[((S)-2-Amino-propionyl)-isopropyl-amino]-methyl}-piperidine-1-carboxylic acid benzyl ester is a piperidine derivative featuring a benzyl ester group, a substituted amino-propionyl moiety, and an isopropyl-amino-methyl side chain. Its molecular formula is C₁₉H₂₉N₃O₃, with a molecular weight of 347.45 g/mol .

Properties

IUPAC Name

benzyl 3-[[[(2S)-2-aminopropanoyl]-propan-2-ylamino]methyl]piperidine-1-carboxylate
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C20H31N3O3/c1-15(2)23(19(24)16(3)21)13-18-10-7-11-22(12-18)20(25)26-14-17-8-5-4-6-9-17/h4-6,8-9,15-16,18H,7,10-14,21H2,1-3H3/t16-,18?/m0/s1
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

KPHGTGDDSUTSEG-ATNAJCNCSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC(C)N(CC1CCCN(C1)C(=O)OCC2=CC=CC=C2)C(=O)C(C)N
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Isomeric SMILES

C[C@@H](C(=O)N(CC1CCCN(C1)C(=O)OCC2=CC=CC=C2)C(C)C)N
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C20H31N3O3
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

361.5 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Biological Activity

3-{[((S)-2-Amino-propionyl)-isopropyl-amino]-methyl}-piperidine-1-carboxylic acid benzyl ester is a complex organic compound with significant potential in pharmaceutical applications, particularly in the treatment of neurological disorders. Its structure comprises a piperidine ring, an amino acid derivative, and a benzyl ester group, which contributes to its lipophilicity and bioavailability. This article explores the biological activity of this compound, focusing on its pharmacological properties, mechanisms of action, and potential therapeutic applications.

Chemical Structure and Properties

  • Molecular Formula : C20_{20}H31_{31}N3_3O3_3
  • Molecular Weight : 361.5 g/mol
  • CAS Number : 1354023-84-9

The presence of the piperidine ring and amino acid moiety enhances its interaction with various biological targets, making it a candidate for further research in drug development.

Research indicates that compounds with similar structural features often interact with neurotransmitter receptors, particularly the N-methyl-D-aspartate (NMDA) receptor. NMDA receptors play a crucial role in synaptic plasticity and memory function, making them significant targets for treating neurodegenerative diseases.

NMDA Receptor Interaction

Studies have shown that related compounds can displace [³H]CPP binding at NMDA receptors, indicating potential antagonistic properties. For instance, certain derivatives demonstrated IC50_{50} values ranging from 95 to 120 nM in competitive binding assays, suggesting that modifications to the piperidine structure can enhance potency against NMDA-induced neurotoxicity .

Biological Activity

The biological activity of 3-{[((S)-2-Amino-propionyl)-isopropyl-amino]-methyl}-piperidine-1-carboxylic acid benzyl ester has been evaluated in various studies:

  • Neuroprotective Effects : The compound has shown promise in protecting against NMDA-induced lethality in murine models. This suggests its potential as a neuroprotective agent, particularly relevant for conditions such as Alzheimer's disease and other forms of dementia .
  • Antimicrobial Activity : Similar compounds have been evaluated for their antimicrobial properties. For instance, peptide conjugates derived from amino acids have exhibited significant antibacterial activity against Gram-positive and Gram-negative bacteria, indicating that structural modifications may enhance the biological efficacy of this compound .

Study 1: Neuroprotective Properties

A study focused on the neuroprotective effects of piperidine derivatives demonstrated that certain modifications led to enhanced survival rates in mice exposed to NMDA toxicity. The results indicated that compounds with specific stereochemistry could significantly mitigate neuronal damage .

Study 2: Antimicrobial Activity

In another study assessing the antimicrobial potential of piperidine-based compounds, derivatives were tested against a range of bacterial strains using agar diffusion methods. Results showed enhanced activity compared to standard antibiotics, suggesting that structural features like the benzyl ester group might contribute to increased antimicrobial efficacy .

Comparative Analysis

To better understand the biological activity of 3-{[((S)-2-Amino-propionyl)-isopropyl-amino]-methyl}-piperidine-1-carboxylic acid benzyl ester, a comparison with similar compounds is presented below:

Compound NameStructural FeaturesBiological Activity
3-{[((S)-2-Amino-propionyl)-isopropyl-amino]-methyl}-piperidine-1-carboxylic acid benzyl esterPiperidine ring, amino acid derivativeNeuroprotective, potential NMDA antagonist
cis-4-(phosphonomethyl)piperidine-2-carboxylic acidSimilar piperidine structurePotent NMDA antagonist (IC50_{50} = 95 nM)
2-{[((S)-2-Amino-propionyl)-isopropyl-amino]-methyl}-piperidine-1-carboxylic acid tert-butyl esterPiperidine ring with tert-butyl groupSignificant antimicrobial activity

Comparison with Similar Compounds

Physical Properties :

  • Density : Predicted to be 1.14 ± 0.1 g/cm³ .
  • Boiling Point : Estimated at 499.8 ± 45.0 °C .
  • Acidity (pKa) : Calculated as 8.49 ± 0.29 .

Comparison with Similar Compounds

Structural Analogues and Substituent Effects

The following table summarizes key structural and physicochemical differences between the target compound and its analogues:

Compound Name Molecular Formula Substituents Density (g/cm³) Boiling Point (°C) Key Features
Target Compound C₁₉H₂₉N₃O₃ (S)-2-Amino-propionyl, isopropyl-amino-methyl 1.14 ± 0.1 499.8 ± 45.0 High lipophilicity
[1-((S)-2-Amino-propionyl)-piperidin-3-yl]-isopropyl-carbamic acid benzyl ester C₁₉H₂₉N₃O₃ Isopropyl-carbamic acid, (S)-2-Amino-propionyl 1.14 ± 0.1 505.8 ± 50.0 Isomeric substitution pattern
3-[(2-Amino-acetylamino)-methyl]-piperidine-1-carboxylic acid benzyl ester C₁₇H₂₅N₃O₃ 2-Amino-acetylamino group N/A N/A Smaller substituent, reduced steric bulk
[(S)-1-((S)-2-Amino-3-methyl-butyryl)-piperidin-3-yl]-ethyl-carbamic acid benzyl ester C₂₀H₃₁N₃O₃ 2-Amino-3-methyl-butyryl, ethyl-carbamic acid N/A N/A Branched acyl chain, higher molecular weight

Key Observations :

  • Isomerism : The compound in shares the same molecular formula but differs in substitution geometry, leading to a slightly higher predicted boiling point (505.8 ± 50.0 °C ) .
  • Lipophilicity: Branched acyl chains (e.g., 2-Amino-3-methyl-butyryl in ) increase molecular weight and may affect solubility.

Comparison with Other Methods :

  • Spiro-Piperidines : Acylation of 1-benzyl-piperidones () achieves high yields, suggesting similar efficiency for the target compound’s synthesis .
  • Heterocyclic Derivatives : Compounds like 3p () require multi-step protocols with moderate yields (58% ), indicating that structural complexity impacts synthetic feasibility .

Commercial Availability and Challenges

  • Discontinued Analogues: lists several discontinued piperidine derivatives (e.g., 3-[(2-Amino-acetylamino)-methyl]-piperidine-1-carboxylic acid benzyl ester), possibly due to synthesis challenges or stability issues .
  • Predicted Properties : The reliance on predicted data (e.g., boiling points) underscores the need for experimental validation to confirm physicochemical parameters .

Preparation Methods

Reductive Amination

β-Amino esters react with acetone in the presence of sodium triacetoxyborohydride to form secondary amines. For example:

β-Amino ester+acetoneNaBH(OAc)3isopropylamino derivative(Yield: 35–46%)[2]\text{β-Amino ester} + \text{acetone} \xrightarrow{\text{NaBH(OAc)}_3} \text{isopropylamino derivative} \quad (\text{Yield: 35–46\%})

This method preserves stereochemistry and avoids racemization, crucial for retaining the (S)-configuration.

Nucleophilic Substitution

Alternatively, pre-formed isopropylamine can displace leaving groups (e.g., halides) on the piperidine ring. For instance, treatment of 3-bromopiperidine with isopropylamine in DMF at 80°C affords the substituted piperidine.

Incorporation of the (S)-2-Aminopropionyl Moiety

The chiral 2-aminopropionyl group is introduced via asymmetric acylation or chiral pool synthesis .

Chiral Auxiliary-Mediated Acylation

(S)-2-Aminopropionic acid (alanine) is activated as a mixed anhydride or using coupling agents like EDC/HOBt. Reaction with the piperidine intermediate forms the amide bond while retaining chirality. For example:

Piperidine-NH2+(S)-2-Boc-aminopropionic acidEDC/HOBtBoc-protected intermediate(Yield: 67%)[4]\text{Piperidine-NH}_2 + \text{(S)-2-Boc-aminopropionic acid} \xrightarrow{\text{EDC/HOBt}} \text{Boc-protected intermediate} \quad (\text{Yield: 67\%})

Subsequent Boc deprotection with TFA yields the free amine.

Enzymatic Resolution

Lipase-catalyzed hydrolysis of racemic N-acetylated intermediates can achieve enantiomeric excess >98% for the (S)-isomer, though this method is less commonly reported for this specific compound.

Benzyl Ester Formation

The terminal carboxylic acid is protected as a benzyl ester early in the synthesis to prevent side reactions.

Acid-Catalyzed Esterification

The carboxylic acid reacts with benzyl alcohol in the presence of H₂SO₄ or HCl, yielding the benzyl ester. For example:

COOH+BnOHH2SO4COOBn(Yield: 88–97%)[1]\text{COOH} + \text{BnOH} \xrightarrow{\text{H}2\text{SO}4} \text{COOBn} \quad (\text{Yield: 88–97\%})

Mitsunobu Reaction

For acid-sensitive substrates, the Mitsunobu reaction (DEAD, PPh₃) couples the alcohol and carboxylic acid under mild conditions.

Final Assembly and Deprotection

The fully functionalized intermediates are coupled sequentially. A typical sequence involves:

  • Piperidine ring synthesis → 2. Isopropylamino group introduction → 3. (S)-2-aminopropionyl acylation → 4. Benzyl ester installation.

Example protocol :

  • Piperidine core : Dieckmann cyclization of β-keto ester (Yield: 71%).

  • Reductive amination : Introduce isopropylamino group (Yield: 46%).

  • EDC/HOBt-mediated acylation : Attach (S)-2-aminopropionyl moiety (Yield: 67%).

  • Benzyl esterification : Acid-catalyzed protection (Yield: 97%).

Challenges and Optimization

  • Stereochemical control : Asymmetric synthesis techniques (e.g., chiral catalysts) are essential to avoid racemization at the (S)-center.

  • Protective group compatibility : Benzyl esters are stable under reductive conditions but require hydrogenolysis for deprotection, which may affect other functional groups.

  • Yield improvements : Microwave-assisted synthesis reduces reaction times for acylation steps (e.g., 1 h vs. 24 h).

Comparative Data

StepMethodReagents/ConditionsYieldReference
Piperidine synthesisDieckmann cyclizationNaOMe, MeOH, reflux71%
IsopropylaminationReductive aminationNaBH(OAc)₃, acetone46%
AcylationEDC/HOBt couplingDCM, rt, 2 h67%
Benzyl esterificationAcid catalysisH₂SO₄, BnOH97%

Q & A

Basic Research Questions

Q. What are the standard synthetic pathways for preparing 3-{[((S)-2-Amino-propionyl)-isopropyl-amino]-methyl}-piperidine-1-carboxylic acid benzyl ester, and what challenges arise during its multi-step synthesis?

  • Methodological Answer : Synthesis typically involves sequential protection/deprotection of the piperidine ring, coupling of the (S)-2-aminopropionyl moiety via amide bond formation, and introduction of the isopropylamine and benzyl ester groups. Key challenges include:

  • Stereochemical control : Ensuring retention of the (S)-configuration during coupling reactions (e.g., using DCC/HOBt for amidation) .
  • Byproduct formation : Competing reactions during esterification (e.g., transesterification under basic conditions) require precise temperature control .
  • Purification : Separation of diastereomers or unreacted intermediates via preparative HPLC or column chromatography .

Q. How is the compound characterized structurally, and which spectroscopic techniques are critical for confirming its purity and stereochemistry?

  • Methodological Answer :

  • NMR : 1^1H and 13^{13}C NMR verify the piperidine ring conformation, ester carbonyl resonance (~170 ppm), and amino proton integration .
  • Mass spectrometry : High-resolution MS confirms molecular weight (expected ~350–400 g/mol) and detects fragmentation patterns indicative of the benzyl ester group .
  • Chiral HPLC : Validates enantiomeric purity by resolving potential (R)- or (S)-isomer contaminants .

Advanced Research Questions

Q. How does the compound’s lipophilicity, influenced by the benzyl ester and isopropyl groups, impact its bioavailability and interaction with biological targets?

  • Methodological Answer :

  • LogP calculation : Experimental determination via shake-flask method or computational tools (e.g., MarvinSketch) predicts enhanced membrane permeability compared to non-ester analogs .
  • Biological assays : Comparative studies with des-ester derivatives (e.g., replacing benzyl with methyl ester) quantify differences in cellular uptake using fluorescence tagging or radiolabeled analogs .
  • Target binding : Surface plasmon resonance (SPR) or isothermal titration calorimetry (ITC) measures affinity for enzymes/receptors influenced by lipophilicity .

Q. What strategies resolve contradictions in reported bioactivity data for structurally similar piperidine-carbamate derivatives?

  • Methodological Answer :

  • Meta-analysis : Cross-referencing data from kinase inhibition assays (e.g., IC50_{50} variations) to identify assay-specific variables (e.g., ATP concentration, buffer pH) .
  • Structural analogs : Testing substituent effects (e.g., replacing isopropyl with cyclopropyl) to isolate contributions of specific functional groups .
  • Computational modeling : Docking studies (AutoDock Vina) correlate steric clashes or hydrogen-bonding mismatches with inconsistent activity .

Q. How can researchers optimize reaction conditions to mitigate decomposition of the benzyl ester group during storage or catalytic hydrogenation?

  • Methodological Answer :

  • Storage : Lyophilization under inert gas (argon) prevents hydrolysis; stability studies at 4°C vs. room temperature quantify degradation rates .
  • Catalytic hydrogenation : Use of transfer hydrogenation (e.g., ammonium formate/Pd-C) selectively cleaves benzyl esters without affecting amine groups, avoiding over-reduction .

Data-Driven Analysis

Q. What comparative bioactivity data exist for piperidine-carbamate derivatives, and how does this compound differ from analogs?

  • Methodological Answer :

  • Bioactivity table :
CompoundStructural FeatureReported ActivityReference
Piperidine Derivative APiperidine + alkyl chainAntimicrobial (MIC: 2 µg/mL)
Carbamate BCarbamate + aromatic ringAnticancer (IC50_{50}: 5 µM)
Target compound Piperidine + (S)-aminopropionyl + benzyl esterNeuroactivity (Ki: 12 nM for σ-receptor)
  • Unique attributes : The (S)-aminopropionyl group enables selective binding to neurological targets, while the benzyl ester enhances blood-brain barrier penetration .

Experimental Design Considerations

Q. What in vitro assays are most suitable for elucidating the compound’s mechanism of action in neurological disorders?

  • Methodological Answer :

  • Receptor profiling : Radioligand displacement assays (e.g., 3^3H-DTG for σ-receptors) .
  • Functional assays : Calcium imaging in neuronal cell lines to assess ion channel modulation .
  • Metabolic stability : Liver microsome studies (human/rat) to predict pharmacokinetics .

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.